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Compound of Interest

Compound Name: Barium selenate

Cat. No.: B1201132

For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium selenate (BaSeOa) is an inorganic compound with notable physical and chemical
characteristics. This technical guide provides an in-depth overview of its core properties,
experimental protocols for its synthesis, and a summary of its current applications, with a focus
on data relevant to researchers and professionals in the scientific and pharmaceutical fields.
While its primary use is currently in veterinary medicine as a slow-release selenium
supplement, its properties merit consideration in broader research contexts.

Physical and Chemical Properties

Barium selenate is a white, crystalline solid.[1][2] Key quantitative data regarding its physical
and chemical properties are summarized in the tables below for ease of reference and
comparison.

General Properties
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Property Value Reference
Chemical Formula BaSeOa4 [1]

Molar Mass 280.29 g/mol [1]
Appearance White rhombic crystals [2][3]
Density 4.75 g/lcm?3 [2]
Solvent Solubility Temperature Reference
Water 0.0152 g/100 mL 20°C [3]
Water 0.0118 g/100 mL 20°C [1]
Water 0.0138 g/100 mL 100°C [1]
Hydrochloric Acid

(HC) Soluble Not Specified [2]
Nitric Acid (HNOs) Insoluble Not Specified [2]

Structural and Thermal Properties

Property

Value

Reference

Crystal Structure

Orthorhombic, baryte-type

[1]

Space Group

Pnma (No. 62)

[1]

Lattice Constants

a=8993A b=5675A,c=

7.349 A

[1]

Melting Point

Decomposes above 350-

425°C

[1](21(3]

Thermal Decomposition

Decomposes upon heating to

produce corrosive and/or toxic

fumes.

[3]141[5]
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Experimental Protocols
Synthesis of Barium Selenate

A common laboratory-scale synthesis of barium selenate involves the precipitation reaction
between a soluble barium salt and a soluble selenate salt.[1]

Method 1: Precipitation Reaction
e Reactants:
o Soluble barium salt (e.g., Barium Chloride, BaClz)
o Soluble selenate salt (e.g., Sodium Selenate, Na2SeOa)

e Procedure:

o

Prepare aqueous solutions of both reactants.

o Slowly add the sodium selenate solution to the barium chloride solution with constant
stirring.

o Awhite precipitate of barium selenate will form immediately according to the following
reaction: BaClz (aq) + NazSeOa4 (aq) — BaSeOa (s)! + 2 NaCl (aq)[1]

o The precipitate is then collected by filtration, washed with deionized water to remove
soluble impurities (like NaCl), and dried.

Method 2: Synthesis from Selenium Dioxide
A multi-step synthesis starting from selenium dioxide has also been described.[6][7]
e Reactants:

o Selenium Dioxide (SeO2)

o Sodium Hydroxide (NaOH)

o Barium Chloride (BaClz)
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o An oxidizing agent (e.g., hydrogen peroxide, sodium perchlorate, potassium
permanganate)[6]

o Hydrochloric Acid (HCI) for pickling[6]

e Procedure:

[e]

Dissolve selenium dioxide in water.[7]
o Add sodium hydroxide to the selenium dioxide solution and stir.[7]

o Add barium chloride and an oxidizing agent to the solution, stirring to ensure complete
reaction and precipitation.[7]

o The resulting precipitate is then treated with hydrochloric acid (pickling).[6]

o The final product is obtained after filtering, drying, and crushing the acid-washed
precipitate.[7]

The workflow for the synthesis of Barium Selenate via the precipitation reaction is illustrated in
the diagram below.
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Experimental Workflow for Barium Selenate Synthesis

Reactants

Aqueous Solution of Aqueous Solution of
Soluble Barium Salt (e.g., BaCl2) Soluble Selenate Salt (e.g., Na2SeOa4)

Process

Mixing and Stirring

Precipitation of BaSeOa4

Filtration

Washing with
Deionized Water

Final Rroduct

Pure Barium Selenate (BaSeOa)
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Reactivity Profile of Barium Selenate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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